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Cat. No.: B608978
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Abstract

Monochrome Yellow 1 sodium salt, a versatile azo dye also known by synonyms such as
Alizarin Yellow G and Mordant Yellow 1, finds significant applications in various scientific and
industrial domains. This technical guide provides an in-depth analysis of its spectral properties,
focusing on its absorption characteristics. Detailed experimental protocols for spectral analysis
are presented, alongside a workflow for its application in the quantitative determination of metal
ions. This document serves as a comprehensive resource for professionals leveraging this
compound in their research and development endeavors.

Introduction

Monochrome Yellow 1 sodium salt (CAS No. 584-42-9) is a synthetic organic compound
characterized by the presence of an azo group (-N=N-) which imparts its distinct yellow color.
Its chemical structure, 5-(3-Nitrophenylazo)salicylic acid sodium salt, facilitates its use as a pH
indicator and a chromogenic agent for the determination of various metal ions.[1][2]
Understanding its spectral properties is paramount for its effective application in analytical
chemistry, materials science, and potentially in biological assays. This guide summarizes the
key spectral data, outlines methodologies for its characterization, and provides a practical
experimental workflow.
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Chemical and Physical Properties

Property Value Reference(s)

Alizarin Yellow G, Mordant
Yellow 1, 5-(3-

Synonyms 3[4
ynony Nitrophenylazo)salicylic acid 13114

sodium salt

CAS Number 584-42-9 [41[5]

Molecular Formula C13HsNsNaOs [4]

Molecular Weight 309.21 g/mol [1][4]
Yellow to orange to brown

Appearance [1]
powder

Solubility Soluble in water and ethanol. [2]

Spectral Properties

The utility of Monochrome Yellow 1 sodium salt in spectrophotometric applications is dictated
by its absorption of electromagnetic radiation in the ultraviolet and visible regions.

Absorption Spectrum

The compound exhibits a characteristic absorption spectrum in solution, with the position and
intensity of the absorption maximum (Amax) being solvent-dependent.

Absorption Molar Absorptivity
Solvent . Reference(s)
Maximum (Amax) (€)

= 16,000 L-mol~t-.cm~?
Methanol 362 - 390 nm [6][71I8]
(at 380-390 nm)

Not Specified 367 nm Not Specified [8]

Fluorescence Properties
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Currently, there is limited information available in the scientific literature regarding the
fluorescence emission spectrum and quantum yield of Monochrome Yellow 1 sodium salt. Its
primary application lies in colorimetric assays, where changes in absorption are monitored,
rather than fluorescence. Azo dyes, in general, are known to have low fluorescence quantum
yields due to efficient non-radiative decay pathways.

Experimental Protocols
Determination of Absorption Spectrum

This protocol outlines the procedure for measuring the UV-Visible absorption spectrum of
Monochrome Yellow 1 sodium salt.

Objective: To determine the wavelength of maximum absorbance (Amax) and the molar
absorptivity (g).

Materials:

e Monochrome Yellow 1 sodium salt
e Spectrophotometric grade methanol
o UV-Vis spectrophotometer

e Quartz cuvettes (1 cm path length)

e Analytical balance

e Volumetric flasks and pipettes
Procedure:

e Preparation of a Stock Solution: Accurately weigh a precise amount of Monochrome Yellow
1 sodium salt and dissolve it in a known volume of methanol to prepare a stock solution of a
specific concentration (e.g., 1 mM).

» Preparation of Working Solutions: Prepare a series of dilutions from the stock solution to
obtain concentrations in the range of 1-20 uM.
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e Spectrophotometer Setup: Turn on the spectrophotometer and allow it to warm up for at least
30 minutes. Set the wavelength range to scan from 200 to 800 nm.

e Blank Measurement: Fill a quartz cuvette with methanol (the solvent used for the solutions)
and place it in the spectrophotometer. Record a baseline spectrum to correct for the solvent
absorbance.

o Sample Measurement: Rinse a cuvette with one of the working solutions and then fill it.
Place the cuvette in the sample holder of the spectrophotometer and record the absorption
spectrum.

o Data Analysis:
o lIdentify the wavelength of maximum absorbance (Amax).

o Using the Beer-Lambert law (A = €cl), where A is the absorbance at Amax, c is the molar
concentration, and | is the path length (1 cm), calculate the molar absorptivity (€). This
should be done for each concentration and the average value reported.

Application: Spectrophotometric Determination of
Aluminum (llI)

Monochrome Yellow 1 sodium salt can be used as a chromogenic reagent for the
quantitative determination of metal ions, such as Aluminum (lll), in solution.[9] The formation of
a metal-dye complex results in a shift in the absorption spectrum, which can be monitored to
determine the metal ion concentration.

Experimental Workflow for Aluminum (lll) Determination

The following diagram illustrates the workflow for the spectrophotometric determination of Al(lII)
using Monochrome Yellow 1 sodium salt.
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Caption: Experimental workflow for the spectrophotometric determination of Al(lII).

Conclusion

Monochrome Yellow 1 sodium salt is a valuable dye with well-defined absorption properties
in the UV-Visible range. While its fluorescence characteristics are not extensively documented,
its utility as a colorimetric reagent is well-established. The provided data and experimental
protocols offer a solid foundation for researchers and scientists to effectively utilize this
compound in their analytical and developmental work. Further investigation into its potential
fluorescence and application in biological signaling pathways could unveil new avenues for its
use.

Need Custom Synthesis?
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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